Cas no 118872-91-6 (1,3,4,7-tetrahydro-6H-pyrano[3,4-c]pyridin-6-one)

• Product Name: 1,3,4,7-tetrahydro-6H-pyrano[3,4-c]pyridin-6-one
• CAS No: 118872-91-6
• MF: C₈H₉NO₂
• MW: 151.162562131882
• CID: 5364373
• Update Time: 2025-07-25

1,3,4,7-tetrahydro-6H-pyrano[3,4-c]pyridin-6-one Chemical and Physical Properties

Names and Identifiers

• 6H-Pyrano[3,4-c]pyridin-6-one, 1,3,4,7-tetrahydro-
• 1,3,4,7-tetrahydro-6H-pyrano[3,4-c]pyridin-6-one

• Inchi： 1S/C8H9NO2/c10-8-3-6-1-2-11-5-7(6)4-9-8/h3-4H,1-2,5H2,(H,9,10)
• InChI Key： CQMWJAIUEUMBQI-UHFFFAOYSA-N
• SMILES： C1NC(=O)C=C2CCOCC=12

Additional information on 1,3,4,7-tetrahydro-6H-pyrano[3,4-c]pyridin-6-one

Introduction to 1,3,4,7-tetrahydro-6H-pyrano[3,4-c]pyridin-6-one (CAS No. 118872-91-6)

1,3,4,7-tetrahydro-6H-pyrano[3,4-c]pyridin-6-one is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential biological activities. This compound belongs to the pyrrolopyridine class, which is a prominent scaffold in drug discovery. The inclusion of a tetrahydropyranopyridine core within its structure imparts distinct electronic and steric characteristics, making it a valuable candidate for further exploration in medicinal chemistry.

The chemical structure of 1,3,4,7-tetrahydro-6H-pyrano[3,4-c]pyridin-6-one features a fused ring system consisting of a pyranone ring connected to a pyridine moiety. This configuration creates a rigid framework that can interact with biological targets in specific ways. The presence of an oxo group at the 6-position further influences the compound's reactivity and potential pharmacological effects. Such structural features are often exploited to modulate binding affinity and selectivity in drug design.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of 1,3,4,7-tetrahydro-6H-pyrano[3,4-c]pyridin-6-one with various biological targets. Studies suggest that this compound may exhibit inhibitory activity against certain enzymes and receptors implicated in neurological disorders. The tetrahydropyranopyridine scaffold has been shown to be particularly effective in interactions with G-protein coupled receptors (GPCRs), which are crucial for signal transduction in cells.

In the context of modern drug development, the synthesis of 1,3,4,7-tetrahydro-6H-pyrano[3,4-c]pyridin-6-one has been optimized using advanced synthetic methodologies. Transition metal-catalyzed reactions and asymmetric synthesis techniques have been employed to achieve high yields and enantioselectivity. These advancements not only facilitate the production of the compound but also allow for structural modifications to enhance its pharmacological profile.

One of the most compelling aspects of 1,3,4,7-tetrahydro-6H-pyrano[3,4-c]pyridin-6-one is its potential application in treating neurodegenerative diseases. Preclinical studies have indicated that derivatives of this compound may inhibit the aggregation of amyloid-beta peptides, a hallmark of Alzheimer's disease. The ability to modulate protein misfolding represents a promising strategy for developing therapeutics against this debilitating condition.

The compound's interaction with biological systems has also been explored through spectroscopic and crystallographic techniques. X-ray crystallography has revealed detailed insights into its binding interactions with protein targets at an atomic level. These structural insights are invaluable for rational drug design and for developing analogs with improved pharmacokinetic properties.

Furthermore, the tetrahydropyranopyridine core of 1,3,4,7-tetrahydro-6H-pyrano[3,4-c]pyridin-6-one has been investigated for its role in antimicrobial applications. Preliminary studies suggest that this scaffold may exhibit activity against resistant bacterial strains by interfering with essential metabolic pathways. This finding aligns with the growing need for novel antimicrobial agents to combat rising rates of antibiotic resistance.

The synthesis and characterization of 1,3,4,7-tetrahydro-6H-pyrano[3,4-c]pyridin-6-one have also contributed to the development of new synthetic protocols that can be applied to other heterocyclic compounds. These methodologies have broad implications for medicinal chemistry and could accelerate the discovery of new drugs targeting various diseases.

In conclusion,1,3,4,7-tetrahydro-6H-pyrano[3,4-c]pyridin-6-one (CAS No. 118872-91-6) represents a structurally intriguing compound with significant potential in pharmaceutical applications. Its unique properties make it a valuable tool for drug discovery and development efforts aimed at treating neurological disorders and infections. As research continues to uncover new biological activities and synthetic strategies for this compound, its importance in medicinal chemistry is likely to grow even further.